Cas no 1805035-69-1 (3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid)

3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its bromo and chloro groups provide selective sites for further functionalization, while the difluoromethyl moiety enhances metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The acetic acid side chain introduces additional reactivity for conjugation or salt formation. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its balanced electronic and steric properties contribute to optimized binding interactions. High purity and consistent quality ensure reliable performance in research and industrial processes.

3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid structure

1805035-69-1 structure

Product Name:3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid

CAS No:1805035-69-1

MF:C₈H₅BrClF₂NO₂

MW:300.484607458115

CID:4859515

Update Time:2025-06-13

3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid
- Inchi： 1S/C8H5BrClF2NO2/c9-7-3(10)1-5(8(11)12)13-4(7)2-6(14)15/h1,8H,2H2,(H,14,15)
- InChI Key： HKUXVUZFUSFDSV-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(F)F)N=C1CC(=O)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
XLogP3: 2.3
Topological Polar Surface Area: 50.2

3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029061990-1g	3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid	1805035-69-1	97%	1g	$1,490.00	2022-04-01

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Additional information on 3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805035-69-1)

3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromo, chloro, and difluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1805035-69-1 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery and crop protection studies.

In recent years, the demand for halogenated pyridine derivatives like this compound has surged due to their role in developing novel herbicides and antimicrobial agents. Search engine trends reveal growing queries such as "difluoromethyl pyridine applications" and "bromo-chloro pyridine synthesis," reflecting industry interest. The acetic acid moiety further enhances its reactivity, enabling conjugation with other pharmacophores—a feature frequently explored in structure-activity relationship (SAR) studies.

From an environmental perspective, researchers are investigating 3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid as a potential green chemistry candidate. Its fluorine content may improve metabolic stability in target organisms while minimizing ecological persistence—a hot topic aligned with sustainable agriculture discussions. Analytical techniques like HPLC-MS and NMR are commonly employed to verify its purity, addressing another frequent search query: "how to analyze halogenated pyridines."

The compound's crystalline form and solubility profile (typically in polar aprotic solvents) make it suitable for high-throughput screening platforms. Patent literature suggests its utility in creating crop protection agents with enhanced rainfastness—a property trending in agrochemical formulation forums. Notably, the difluoromethyl group contributes to lipophilicity adjustments, a key consideration in optimizing bioavailability during lead compound development.

Quality control protocols for CAS 1805035-69-1 emphasize strict control of residual solvents and heavy metals, meeting ICH guidelines—a critical aspect for pharmaceutical-grade materials. Recent publications highlight its use in constructing heterocyclic scaffolds for kinase inhibitors, connecting to popular searches about "pyridine-based drug design." Storage recommendations typically suggest inert atmospheres at -20°C to preserve the acid functionality and prevent hydrolytic degradation.

Innovative synthetic routes employing cross-coupling reactions have reduced production costs while maintaining the compound's exceptional regioselectivity—addressing another industry pain point. As regulatory bodies increase scrutiny on halogenated compounds, proper documentation of 3-Bromo-4-chloro-6-(difluoromethyl)pyridine-2-acetic acid's environmental fate data has become essential, aligning with REACH compliance requirements frequently searched by manufacturers.

In material science, this pyridine derivative shows promise in modifying conductive polymers—an emerging application noted in nanotechnology forums. Its balanced electronic effects from halogen and fluorine substituents enable fine-tuning of charge transport properties, making it relevant to organic electronics research. Safety data sheets emphasize standard laboratory precautions, with particular attention to its carboxylic acid group handling.

The compound's chromatographic behavior has been extensively characterized to support analytical method development, a recurring topic in chromatography webinars. Its UV absorption maxima around 270 nm facilitates detection in LC-UV analyses, while the distinctive 19F NMR signal at -80 ppm serves as a diagnostic tool—information highly sought in spectroscopy communities.

Future research directions may explore its metal-chelating capacity for catalytic applications or prodrug derivatization strategies in medicinal chemistry. The compound's versatility continues to inspire innovations across multiple disciplines, solidifying its status as a privileged structure in modern chemical research.